Cas no 887139-05-1 ((2-bromo-5-fluorophenyl)methyl(methyl)amine)

• Product Name: (2-bromo-5-fluorophenyl)methyl(methyl)amine
• CAS No: 887139-05-1
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD09807033
• CID: 4295256
• PubChem ID: 20115158
• Update Time: 2025-06-09

(2-bromo-5-fluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-bromo-5-fluoro-N-methyl-
• N-(2-Bromo-5-fluorobenzyl)-N-methylamine
• 1-(2-Bromo-5-fluorophenyl)-N-methylmethanamine
• [(2-bromo-5-fluorophenyl)methyl](methyl)amine
• EN300-183676
• AKOS000153379
• SCHEMBL18588938
• A1-09018
• 887139-05-1
• CS-0301512
• (2-bromo-5-fluorophenyl)methyl(methyl)amine

• MDL： MFCD09807033
• Inchi： 1S/C8H9BrFN/c1-11-5-6-4-7(10)2-3-8(6)9/h2-4,11H,5H2,1H3
• InChI Key： NOZTVMWWKXEGJV-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-bromo-5-fluorophenyl)methyl(methyl)amine

Introduction to (2-Bromo-5-Fluorophenyl)methyl(methyl)amine (CAS No. 887139-05-1)

(2-Bromo-5-fluorophenyl)methyl(methyl)amine (CAS No. 887139-05-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and fluorine substituents, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of (2-bromo-5-fluorophenyl)methyl(methyl)amine is composed of a benzene ring substituted with a bromine atom at the 2-position and a fluorine atom at the 5-position, with a methylamine group attached to the phenyl ring via a methyl bridge. This configuration imparts distinct chemical properties that make it an attractive candidate for various chemical reactions and biological studies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of halogenated compounds, particularly those containing bromine and fluorine, due to their ability to modulate biological activity and improve pharmacological properties. For instance, the presence of bromine can enhance lipophilicity, while fluorine can influence metabolic stability and receptor binding affinity. These properties are crucial for optimizing drug candidates in terms of efficacy and safety.

In the context of drug discovery, (2-bromo-5-fluorophenyl)methyl(methyl)amine has been explored as a lead compound for the development of new drugs targeting various diseases. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its direct therapeutic applications, (2-bromo-5-fluorophenyl)methyl(methyl)amine serves as a valuable building block in the synthesis of more complex molecules. Its reactivity and functional groups allow for facile derivatization, enabling chemists to introduce additional functionalities that can fine-tune the biological activity and pharmacokinetic properties of the final product. This versatility makes it an essential reagent in combinatorial chemistry and high-throughput screening efforts.

The synthesis of (2-bromo-5-fluorophenyl)methyl(methyl)amine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and reduction steps. Advances in catalytic methods have further streamlined these processes, making the compound more accessible for large-scale production.

In addition to its chemical synthesis, the physicochemical properties of (2-bromo-5-fluorophenyl)methyl(methyl)amine have been extensively characterized. Its solubility profiles, melting point, and stability under various conditions are well-documented, providing crucial data for both laboratory-scale experiments and industrial applications. These properties are essential for optimizing formulation strategies and ensuring consistent performance in different environments.

The safety profile of (2-bromo-5-fluorophenyl)methyl(methyl)amine has also been evaluated through comprehensive toxicological studies. While it is generally considered safe for use in controlled laboratory settings, appropriate handling precautions are recommended to minimize exposure risks. These studies have provided valuable insights into its potential impacts on human health and the environment, guiding its responsible use in research and development.

In conclusion, (2-bromo-5-fluorophenyl)methyl(methyl)amine (CAS No. 887139-05-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of biological systems. As research continues to uncover new applications and optimize existing ones, this compound is poised to play an increasingly important role in the future of drug discovery and development.